![molecular formula C13H17NO4S2 B2887913 (E)-3-(methylsulfonyl)-1-(styrylsulfonyl)pyrrolidine CAS No. 1448140-04-2](/img/structure/B2887913.png)
(E)-3-(methylsulfonyl)-1-(styrylsulfonyl)pyrrolidine
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Description
(E)-3-(methylsulfonyl)-1-(styrylsulfonyl)pyrrolidine, also known as MSV, is a chemical compound that has been studied for its potential applications in scientific research. MSV is a member of the pyrrolidine family and is a potent inhibitor of the proteasome, a cellular complex responsible for the degradation of proteins. In
Scientific Research Applications
Synthesis Techniques and Green Chemistry
- Synthesis and Green Metric Evaluation : Research has focused on the synthesis of related sulfone compounds, highlighting methods that improve green chemistry metrics, such as atom economy and reduced waste production. For instance, the modified synthesis of certain sulfone intermediates demonstrates advancements in efficient and environmentally friendly chemical synthesis techniques (Gilbile et al., 2017).
Catalytic Applications
- Efficient Stereoselective Michael Addition : Derivatives of pyrrolidine, such as "(2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine," have been shown to be effective organocatalysts for asymmetric Michael addition reactions, suggesting potential catalytic applications for similar structures in creating stereoselective chemical compounds (Singh et al., 2013).
Protective Groups in Synthesis
- Protecting Groups for NH in Various Molecules : Research indicates the use of related sulfonyl groups for protecting NH groups in the synthesis of complex molecules, demonstrating the versatility of sulfone functionalities in organic synthesis and potential applications in designing novel drugs or organic materials (Petit et al., 2014).
Antimicrobial Activity
- Novel Sulfone-Linked Bis Heterocycles : Studies on sulfone-linked bis heterocycles reveal their potential antimicrobial properties, suggesting the relevance of sulfone derivatives in developing new antimicrobial agents (Padmavathi et al., 2008).
properties
IUPAC Name |
3-methylsulfonyl-1-[(E)-2-phenylethenyl]sulfonylpyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4S2/c1-19(15,16)13-7-9-14(11-13)20(17,18)10-8-12-5-3-2-4-6-12/h2-6,8,10,13H,7,9,11H2,1H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMAAPKTUFLTCSL-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(C1)S(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)C1CCN(C1)S(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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